Cas no 1807142-15-9 (Methyl 2-cyano-3-ethyl-5-formylphenylacetate)

• Product Name: Methyl 2-cyano-3-ethyl-5-formylphenylacetate
• CAS No: 1807142-15-9
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5010959
• Update Time: 2025-05-28

Methyl 2-cyano-3-ethyl-5-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-ethyl-5-formylphenylacetate

• Inchi： 1S/C13H13NO3/c1-3-10-4-9(8-15)5-11(12(10)7-14)6-13(16)17-2/h4-5,8H,3,6H2,1-2H3
• InChI Key： DKGISGNKCBPZHM-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC(C=O)=CC(CC)=C1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-cyano-3-ethyl-5-formylphenylacetate

Comprehensive Overview of Methyl 2-cyano-3-ethyl-5-formylphenylacetate (CAS No. 1807142-15-9)

Methyl 2-cyano-3-ethyl-5-formylphenylacetate (CAS No. 1807142-15-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and advanced material synthesis. This ester derivative, characterized by its cyano and formyl functional groups, offers unique reactivity and versatility in chemical transformations. Researchers and industry professionals are increasingly exploring its potential due to its structural features, which enable applications in drug discovery, catalysis, and polymer chemistry.

The compound's molecular structure combines a phenylacetate backbone with strategically placed substituents, including a cyano group (-CN) and an ethyl moiety, enhancing its utility in nucleophilic addition reactions and cross-coupling processes. The presence of the formyl group (-CHO) further expands its reactivity profile, making it a valuable precursor for synthesizing heterocyclic compounds, such as pyridines and indoles, which are pivotal in medicinal chemistry. Recent studies highlight its role in developing biodegradable polymers, aligning with the global push toward sustainable materials.

In the context of pharmaceutical research, Methyl 2-cyano-3-ethyl-5-formylphenylacetate serves as a key intermediate for designing bioactive molecules. Its electron-withdrawing cyano group facilitates the stabilization of reactive intermediates, while the formyl group allows for further functionalization via reductive amination or condensation reactions. This dual functionality addresses the growing demand for multifunctional building blocks in drug development, particularly for targeting enzyme inhibitors and receptor modulators.

From an industrial perspective, the compound's synthesis and scalability are critical topics. Optimized protocols for producing Methyl 2-cyano-3-ethyl-5-formylphenylacetate often involve palladium-catalyzed cross-coupling or condensation reactions under mild conditions, reflecting the industry's shift toward green chemistry principles. Analysts note its compatibility with flow chemistry systems, which improve yield and reduce waste—a priority for manufacturers aiming to meet Environmental, Social, and Governance (ESG) standards.

Emerging trends also link this compound to advanced material science. Its incorporation into photoactive polymers and organic semiconductors has shown promise in optoelectronic devices, such as OLEDs and solar cells. The cyano group's electron-accepting properties enhance charge transport, while the formyl group enables covalent bonding with other conductive moieties. These attributes resonate with the surge in demand for renewable energy technologies and flexible electronics.

Safety and handling of Methyl 2-cyano-3-ethyl-5-formylphenylacetate adhere to standard laboratory practices, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its chemical stability and storage conditions (e.g., protection from moisture and light) are frequently discussed in technical datasheets. This aligns with the broader focus on laboratory safety protocols and risk mitigation in chemical research.

In summary, Methyl 2-cyano-3-ethyl-5-formylphenylacetate (CAS No. 1807142-15-9) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural elegance and functional diversity position it as a high-value intermediate in modern chemistry, addressing both academic and industrial challenges. As research continues to uncover its potential, this compound is poised to play a pivotal role in innovations aligned with sustainability and technological advancement.